Cas no 1401091-14-2 (Benzenemethanamine, 5-bromo-2-fluoro-α,α-dimethyl-, hydrochloride (1:1))

• Product Name: Benzenemethanamine, 5-bromo-2-fluoro-α,α-dimethyl-, hydrochloride (1:1)
• CAS No: 1401091-14-2
• MF: C₉H₁₂BrClFN
• MW: 268.553684234619
• MDL: MFCD23379684
• CID: 5208907
• Update Time: 2025-07-15

Benzenemethanamine, 5-bromo-2-fluoro-α,α-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 5-bromo-2-fluoro-α,α-dimethyl-, hydrochloride (1:1)

• MDL： MFCD23379684
• Inchi： 1S/C9H11BrFN.ClH/c1-9(2,12)7-5-6(10)3-4-8(7)11;/h3-5H,12H2,1-2H3;1H
• InChI Key： PCFPNAWEGXXSBU-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C=CC=1F)(N)(C)C.Cl

Additional information on Benzenemethanamine, 5-bromo-2-fluoro-α,α-dimethyl-, hydrochloride (1:1)

Benzenemethanamine, 5-bromo-2-fluoro-α,α-dimethyl-, hydrochloride (1:1): A Comprehensive Overview

Benzenemethanamine, 5-bromo-2-fluoro-α,α-dimethyl-, hydrochloride (1:1) (CAS No. 1401091-14-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 5-bromo-2-fluoro-N,N-dimethylbenzylamine hydrochloride, is characterized by its unique molecular structure and versatile chemical properties. The compound's structure includes a benzene ring substituted with a bromine atom at the 5-position, a fluorine atom at the 2-position, and two methyl groups attached to the nitrogen atom of the amine group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug development and chemical synthesis.

The 5-bromo-2-fluoro-N,N-dimethylbenzylamine hydrochloride has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role in modulating specific biological pathways and receptors, which could be leveraged for the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent activity against certain types of cancer cells by selectively inhibiting key enzymes involved in cell proliferation and survival. The bromine and fluorine substituents play crucial roles in enhancing the compound's binding affinity and selectivity towards these targets.

In addition to its anti-cancer properties, 5-bromo-2-fluoro-N,N-dimethylbenzylamine hydrochloride has shown promise in neuropharmacology. Research conducted at the University of California, San Francisco, revealed that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest potential applications in treating neurological disorders such as depression and Parkinson's disease. The ability to fine-tune the chemical structure through subtle modifications could further optimize its pharmacological profile for specific therapeutic outcomes.

The synthesis of 5-bromo-2-fluoro-N,N-dimethylbenzylamine hydrochloride involves several well-established chemical reactions. One common approach is to start with a substituted benzene ring and sequentially introduce the bromine, fluorine, and methyl groups through electrophilic aromatic substitution and alkylation reactions. The final step typically involves the formation of the hydrochloride salt to enhance solubility and stability. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The physicochemical properties of 5-bromo-2-fluoro-N,N-dimethylbenzylamine hydrochloride are well-characterized. It is a white crystalline solid with a melting point of approximately 180°C and is highly soluble in water and common organic solvents such as methanol and ethanol. These properties make it suitable for use in various formulations, including oral tablets, injectable solutions, and topical creams. The compound's stability under different storage conditions has also been extensively studied to ensure its long-term efficacy and safety.

Clinical trials involving 5-bromo-2-fluoro-N,N-dimethylbenzylamine hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with minimal side effects at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, Benzenemethanamine, 5-bromo-2-fluoro-α,α-dimethyl-, hydrochloride (1:1) (CAS No. 1401091-14-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its favorable physicochemical properties and promising biological activities, positions it as a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.